Cas no 648436-69-5 (Benzene, 2-[(2-hexyl-4-methylphenyl)thio]-1,3,5-trimethyl-)

• Product Name: Benzene, 2-[(2-hexyl-4-methylphenyl)thio]-1,3,5-trimethyl-
• CAS No: 648436-69-5
• MF: C₂₂H₃₀S
• MW: 326.538605213165
• CID: 414462
• PubChem ID: 71378336
• Update Time: 2025-04-19

Benzene, 2-[(2-hexyl-4-methylphenyl)thio]-1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-[(2-hexyl-4-methylphenyl)thio]-1,3,5-trimethyl-
• 2-(2-hexyl-4-methylphenyl)sulfanyl-1,3,5-trimethylbenzene
• 2-[(2-HEXYL-4-METHYLPHENYL)SULFANYL]-1,3,5-TRIMETHYLBENZENE
• DTXSID10800957
• 648436-69-5

• Inchi： 1S/C22H30S/c1-6-7-8-9-10-20-15-16(2)11-12-21(20)23-22-18(4)13-17(3)14-19(22)5/h11-15H,6-10H2,1-5H3
• InChI Key： UZKXCMRZVTZARJ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)C1C=CC(C)=CC=1CCCCCC

Computed Properties

• Exact Mass: 326.20682213g/mol
• Monoisotopic Mass: 326.20682213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 25.3Ų